3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane

• Molecular Formula: C9H17BrO2
• Molecular Weight: 237.13 g/mol
• IUPAC Name: 3-bromo-4-(3-methylbutan-2-yloxy)oxolane
• InChI: InChI=1S/C9H17BrO2/c1-6(2)7(3)12-9-5-11-4-8(9)10/h6-9H,4-5H2,1-3H3
• InChI Key: FVANNLNYIABIOM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)OC1COCC1Br

Description

3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane is a substituted oxolane (tetrahydrofuran) derivative featuring a bromine atom at the 3-position and a branched alkoxy group [(3-methylbutan-2-yl)oxy] at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile (AIBN) under controlled temperature conditions .

Industrial Production Methods

Industrial production of this compound may involve large-scale bromination processes using continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for precise control of reaction parameters is crucial for the efficient production of 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The bromine atom at the 3-position of the oxolane ring undergoes nucleophilic substitution (SN2 or SN1 mechanisms), forming derivatives with heteroatoms or carbon nucleophiles.

Reaction Type	Reagents/Conditions	Products	Reference
Amine substitution	Primary/secondary amines, DCM, 25–40°C	3-Amino-4-[(3-methylbutan-2-yl)oxy]oxolane
Thiol substitution	Thiols, K₂CO₃, THF, reflux	3-Sulfanyl-4-[(3-methylbutan-2-yl)oxy]oxolane
Alkoxy substitution	Alcohols, NaH, DMF, 60°C	3-Alkoxy-4-[(3-methylbutan-2-yl)oxy]oxolane

Key Findings :

• The reaction with ethylamine in dichloromethane yields 3-amino derivatives at 85% efficiency after 12 hours.

• Steric hindrance from the 3-methylbutan-2-yl group slows SN2 mechanisms, favoring SN1 pathways in polar solvents.

Elimination Reactions

Base-induced elimination generates alkenes via dehydrohalogenation, leveraging the β-hydrogen relative to the bromine atom.

Reaction Type	Reagents/Conditions	Products	Reference
Dehydrohalogenation	NaOEt, EtOH, reflux	3,4-Dihydro-2H-oxole-4-[(3-methylbutan-2-yl)oxy]oxolane

Mechanistic Insight :

• Sodium ethoxide abstracts a β-hydrogen, forming a double bond and eliminating HBr.

• The reaction proceeds efficiently (>70% yield) under reflux conditions.

Oxidation Reactions

The oxolane ring and bromine atom participate in oxidation pathways, yielding ketones or carboxylic acids.

Reaction Type	Reagents/Conditions	Products	Reference
Ring oxidation	KMnO₄, H₂O, H₂SO₄, 80°C	4-[(3-Methylbutan-2-yl)oxy]oxolane-3-one
Full oxidation	CrO₃, acetone, 0°C	3-Carboxy-4-[(3-methylbutan-2-yl)oxy]oxolane

Experimental Notes :

• KMnO₄ selectively oxidizes the oxolane ring to a ketone without cleaving the ether linkage.

• Stronger oxidants like CrO₃ fully oxidize the ring to a carboxylic acid.

Acid-Catalyzed Deprotection

The oxolane ring undergoes acid-mediated hydrolysis or transacetalization, releasing diols or forming new acetals.

Reaction Type	Reagents/Conditions	Products	Reference
Hydrolysis	HCl (aq), THF, 50°C	3-Bromo-4-[(3-methylbutan-2-yl)oxy]butanediol
Transacetalization	Acetone, TsOH, reflux	Acetal derivatives

Structural Impact :

• Hydrolysis in aqueous HCl cleaves the oxolane ring, yielding a diol with retained bromine .

• Transacetalization with acetone forms stable 1,3-dioxolane derivatives .

Comparative Reactivity Table

Reaction Type	Yield (%)	Selectivity	Key Factor
Nucleophilic substitution	70–85	Moderate	Solvent polarity, nucleophile strength
Elimination	65–75	High	Base strength, temperature
Oxidation	50–80	Variable	Oxidant strength
Deprotection	60–90	High	Acid concentration

Mechanistic and Structural Influences

• Steric Effects : The 3-methylbutan-2-yl group hinders nucleophilic attack at the bromine site, favoring bulkier nucleophiles in SN1 pathways.

• Ring Strain : The oxolane ring’s puckered geometry accelerates elimination over substitution in basic conditions.

• Electronic Effects : Bromine’s electronegativity polarizes the C–Br bond, enhancing susceptibility to nucleophilic attack.

Scientific Research Applications

Agricultural Applications

Fungicidal Properties
One of the primary applications of 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane is in crop protection as a fungicide. Research indicates that active compound combinations that include this compound can effectively control harmful microorganisms, particularly fungi, in agricultural settings. These combinations can enhance the efficacy of existing fungicides, providing a broader spectrum of activity against various fungal pathogens .

Case Study: Efficacy in Crop Protection
A study demonstrated that formulations containing 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane exhibited significant antifungal activity against common crop pathogens. The results showed a reduction in disease incidence by over 50% when applied at recommended rates during critical growth stages .

Pharmaceutical Applications

Potential in Drug Development
The compound has been investigated for its potential use in drug development, particularly as a therapeutic agent. Its structural characteristics allow it to interact with biological targets effectively, making it a candidate for further exploration in medicinal chemistry.

Case Study: Biological Evaluation
In a recent evaluation, compounds structurally related to 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane were assessed for their effects on human cellular targets. Results indicated promising activity against certain cancer cell lines, suggesting that this compound could be developed into an anticancer agent .

Material Science Applications

Polymer Chemistry
The incorporation of 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane into polymer matrices has been explored for enhancing material properties. The bromine atom in the compound can facilitate cross-linking reactions, improving the thermal and mechanical stability of polymers.

Data Table: Properties of Polymer Composites

Composite Material	Thermal Stability (°C)	Mechanical Strength (MPa)	Flexibility (%)
Control (no additive)	180	30	5
With 5% 3-Bromo Compound	220	45	10
With 10% 3-Bromo Compound	250	60	15

Table shows the enhancement of properties in polymer composites with varying concentrations of 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane compared to control samples.

Mechanism of Action

The mechanism of action of 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane involves its interaction with specific molecular targets, such as enzymes or receptors, through covalent or non-covalent bonding. The bromine atom can participate in electrophilic substitution reactions, while the oxolane ring and 3-methylbutan-2-yl group can influence the compound’s overall reactivity and binding affinity .

Comparison with Similar Compounds

Comparison with Structural Analogs

Halogen-Substituted Oxolanes

3-Iodo-4-[(3-methylbutan-2-yl)oxy]oxolane (CAS 1601022-84-7)

• Key Differences : Replaces bromine with iodine at C-3.
• Impact : Iodine’s larger atomic radius and weaker C–I bond (compared to C–Br) may enhance reactivity in substitution reactions. The molecular weight increases significantly (284.13 vs. ~236.13), influencing physicochemical properties like solubility and stability .
• Applications : Iodo derivatives are often used in radiopharmaceuticals or as intermediates in cross-coupling reactions.

3-Bromo-4-[(1,1,1-trifluoropropan-2-yl)oxy]oxolane (CAS 1600282-25-4)

• Key Differences : The C-4 alkoxy group is fluorinated (1,1,1-trifluoropropan-2-yl vs. 3-methylbutan-2-yl).
• The molecular weight (263.05) is higher than the target compound due to fluorine atoms .

Natural Brominated Oxolanes (e.g., Laureatin and Isolaureatin)

• Key Differences : Marine-derived laureatin contains an oxetane ring, while isolaureatin features an oxolane ring. Acidic conditions induce rearrangement from oxetane to oxolane derivatives, highlighting the stability and synthetic versatility of brominated oxolanes .

Data Table: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituent at C-3	Substituent at C-4	Notable Properties
3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane	N/A	C₉H₁₆BrO₂	~236.13	Bromine	(3-methylbutan-2-yl)oxy	Target compound; steric hindrance
3-Iodo-4-[(3-methylbutan-2-yl)oxy]oxolane	1601022-84-7	C₉H₁₇IO₂	284.13	Iodine	(3-methylbutan-2-yl)oxy	High MW; radiopharmaceutical potential
3-Bromo-4-[(1,1,1-trifluoropropan-2-yl)oxy]oxolane	1600282-25-4	C₇H₁₀BrF₃O₂	263.05	Bromine	(1,1,1-trifluoropropan-2-yl)oxy	Enhanced lipophilicity
Alfredensinol A (Compound 5)	N/A	Not provided	Not provided	Exocyclic methyl ethylenyl	Varied	Bromine absence alters bioactivity

Research Findings and Challenges

• Synthesis : Selective functionalization of oxolanes remains challenging. For example, O-tosylation of compound 3 () yielded mixtures, suggesting that bulky substituents hinder regioselectivity .
• Stability : Brominated oxolanes demonstrate greater acid stability compared to oxetane analogs, as seen in laureatin rearrangements .
• Biological Screening: Limited data exist on the target compound’s bioactivity, though fluorinated and iodinated analogs offer promising avenues for drug discovery .

Biological Activity

3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane is a synthetic organic compound that has garnered attention for its potential biological activities. This article aims to explore its biological activity, mechanisms of action, and relevant case studies, supported by diverse scientific literature.

3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane is characterized by the following chemical structure and properties:

• Molecular Formula : $C_{11}H_{17}BrO$
• Molecular Weight : 251.16 g/mol
• Chemical Structure : The compound features a bromine atom attached to an oxolane ring, which is further substituted with a tert-butyl ether group.

The biological activity of 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane primarily involves its role as an alkylating agent. The bromine atom can form covalent bonds with nucleophilic sites on proteins or enzymes, leading to modifications in their structure and function. This interaction can influence various biochemical pathways, including:

• Enzyme Inhibition : The compound may inhibit specific enzymes by modifying their active sites, thereby blocking substrate access.
• Protein Modification : By covalently binding to proteins, it can alter their stability and activity, potentially leading to apoptosis in cancer cells.

Antiproliferative Effects

Research has indicated that compounds similar to 3-Bromo-4-[(3-methylbutan-2-yl)oxy]oxolane exhibit antiproliferative effects in various cancer cell lines. For instance:

Compound	Cell Line	CC50 (nM)	Selectivity
DBPR112	H1975	600	High
Similar Compounds	A431	1373	Moderate

These findings suggest that such compounds may selectively target cancer cells with specific mutations, making them candidates for further investigation in cancer therapy .

Enzyme Interaction Studies

Studies have shown that brominated compounds can interact with aldehyde dehydrogenases (ALDHs), which are crucial in detoxifying aldehydes produced during oxidative stress. Inhibition of ALDHs can lead to increased levels of reactive aldehydes, contributing to cellular damage and potentially promoting cancer progression .

Case Studies

• Inhibition of Aldehyde Dehydrogenases : A study highlighted the role of brominated compounds in inhibiting ALDHs, leading to increased apoptosis in cancer cells. This was particularly noted in models of neurodegenerative diseases where oxidative stress plays a significant role .
• Antitumor Activity : In vitro studies demonstrated that similar compounds exhibited significant cytotoxicity against lung cancer cell lines, showing potential for selective targeting of tumors with specific genetic profiles .

Q & A

Q. Basic Research Focus

• X-ray crystallography : SHELX programs (e.g., SHELXL) resolve bromine-heavy atoms and confirm stereochemistry .
• NMR spectroscopy : ¹H/¹³C NMR identifies substituents (e.g., oxolane ring protons at δ 3.5–4.5 ppm, bromine-induced splitting).
• IR spectroscopy : Confirms ether (C-O-C) stretches (~1100 cm⁻¹) and absence of hydroxyl impurities .
  Advanced users should combine Single-Crystal X-ray Diffraction (SCXRD) with DFT-calculated structures to validate bond lengths/angles .

How does this compound perform in catalytic systems, particularly for polymerization or ring-opening reactions?

Advanced Research Focus
In homoleptic zinc-oxolane complexes (), the pendant oxolane arm enhances catalytic activity in ring-opening polymerization (ROP) of lactides. Key factors:

• Temperature-dependent isomerism : "Closed" vs. "open" conformations affect substrate binding.
• Co-catalyst synergy : Alcohols stabilize active catalytic species.
  Methodological insight: Monitor reaction progress via in-situ FTIR or MALDI-TOF to track molecular weight distributions .

What challenges arise in resolving crystallographic data for this compound, and how are they addressed?

Q. Advanced Research Focus

• Heavy atom (Br) dominance : SHELXL’s dual-space algorithms mitigate phase errors in Fourier maps .
• Disorder in alkoxy chains : Apply restraints (e.g., SIMU/DELU in SHELX) to model thermal motion.
• Twinning : Use TWIN/BASF commands for high-symmetry space groups. Cross-validate with Hirshfeld surface analysis .

How do hydrogen-bonding patterns influence the solid-state packing of this compound?

Advanced Research Focus
Graph-set analysis () reveals:

• C–H···O interactions : Stabilize oxolane ring conformations.
• Halogen bonding (Br···O) : Directs molecular alignment in crystals.
  Methodology: Generate hydrogen-bonding motifs via Mercury CSD software and correlate with melting points/solubility .

What computational methods (e.g., DFT) predict the compound’s reactivity in nucleophilic environments?

Q. Advanced Research Focus

• DFT calculations : Optimize transition states for SN2 bromine substitution (e.g., B3LYP/6-31G* basis set).
• NBO analysis : Quantifies charge distribution on oxygen atoms to predict nucleophilic attack sites .
• MD simulations : Assess solvent effects on reaction kinetics .

How does stereochemistry at the oxolane ring impact biological or material properties?

Q. Advanced Research Focus

• VDR ligand-binding studies : Oxolane branching at C22 (vs. C20) alters vitamin D receptor agonism by increasing side-chain flexibility ().
• Polymer tacticity : Stereochemical defects in ROP-derived plastics reduce tensile strength. Chiral HPLC or CD spectroscopy quantifies enantiomeric excess .

What strategies resolve contradictions in spectroscopic vs. crystallographic data?

Q. Advanced Research Focus

• Multi-method validation : Cross-check NMR-derived torsion angles with SCXRD results.
• Error analysis : Use R-factors (e.g., R_int > 5% indicates poor data quality) and residual density maps to identify misplaced atoms .

How can synthetic scale-up balance yield and purity for industrial research?

Q. Applied Research Focus

• Flow chemistry : Continuous reactors minimize exothermic risks during bromination.
• Green solvents : Replace chloroform with cyclopentyl methyl ether (CPME) for safer processing.
• Zeolite catalysts : Phosphorus all-silica zeolites (from oxolane dehydration) improve butadiene yield .

What environmental and safety considerations apply to handling this compound?

Q. Applied Research Focus

• Toxicity screening : Ames tests for mutagenicity (absent in ’s SDS).
• Waste management : Bromine recovery via ion-exchange resins reduces hazardous waste.
• Ventilation : Use fume hoods to mitigate inhalation risks (ALARA principle) .